Cas no 2228235-83-2 (2-3-methoxy-4-(trifluoromethyl)phenyl-2-methylpropanal)

• Product Name: 2-3-methoxy-4-(trifluoromethyl)phenyl-2-methylpropanal
• CAS No: 2228235-83-2
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 6423185
• PubChem ID: 165656172
• Update Time: 2025-06-29

2-3-methoxy-4-(trifluoromethyl)phenyl-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-3-methoxy-4-(trifluoromethyl)phenyl-2-methylpropanal
• 2228235-83-2
• EN300-1940824
• 2-[3-methoxy-4-(trifluoromethyl)phenyl]-2-methylpropanal

• Inchi： 1S/C12H13F3O2/c1-11(2,7-16)8-4-5-9(12(13,14)15)10(6-8)17-3/h4-7H,1-3H3
• InChI Key： PWQCOEAKCXCKSN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C(C=O)(C)C)(F)F

Computed Properties

• Exact Mass: 246.08676414g/mol
• Monoisotopic Mass: 246.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-3-methoxy-4-(trifluoromethyl)phenyl-2-methylpropanal

Comprehensive Overview of 2-3-methoxy-4-(trifluoromethyl)phenyl-2-methylpropanal (CAS No. 2228235-83-2): Properties, Applications, and Industry Insights

The compound 2-3-methoxy-4-(trifluoromethyl)phenyl-2-methylpropanal (CAS No. 2228235-83-2) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With a methoxy group and a trifluoromethyl substituent on the aromatic ring, this aldehyde derivative exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. Its methylpropanal backbone further enhances its versatility in nucleophilic addition reactions, a property highly sought after in drug discovery.

In recent years, the demand for fluorinated compounds like 2-3-methoxy-4-(trifluoromethyl)phenyl-2-methylpropanal has surged, driven by their enhanced metabolic stability and bioavailability—key factors in modern pharmaceutical development. Researchers frequently search for "CAS 2228235-83-2 solubility" or "synthetic routes for trifluoromethylphenyl aldehydes," reflecting growing interest in its physicochemical properties and scalable production methods. The compound’s lipophilicity, influenced by the trifluoromethyl group, also makes it a candidate for optimizing crop protection agents, aligning with the agrochemical industry’s focus on sustainable pest control.

From a technical perspective, 2-3-methoxy-4-(trifluoromethyl)phenyl-2-methylpropanal demonstrates stability under ambient conditions, though storage recommendations often include inert atmospheres to prevent oxidation. Analytical techniques like HPLC and NMR spectroscopy are typically employed for purity verification, addressing common user queries such as "how to characterize CAS 2228235-83-2." Its molecular weight (263.23 g/mol) and boiling point data are critical for process optimization, particularly in continuous flow chemistry setups—an area gaining traction in green chemistry initiatives.

The compound’s applications extend to flavor and fragrance industries, where its aromatic profile is explored for novel scent formulations. This interdisciplinary relevance answers search trends like "use of methylpropanal derivatives in perfumery." Furthermore, its electron-withdrawing trifluoromethyl group facilitates Pd-catalyzed cross-coupling reactions, a hotspot in academic publications. Patent analyses reveal incremental innovations leveraging this scaffold, particularly in kinase inhibitor designs—a response to the oncology-focused R&D landscape.

Regulatory compliance for CAS 2228235-83-2 remains straightforward, as it falls outside restricted categories, though proper REACH documentation is advised for EU markets. Environmental studies highlight its moderate biodegradability, prompting queries on "eco-friendly disposal of fluorinated aldehydes." Suppliers increasingly emphasize batch-to-batch consistency, addressing quality concerns raised in pharma forums. As synthetic methodologies evolve—especially microwave-assisted synthesis—this compound’s accessibility is expected to rise, potentially reducing costs for bulk purchasers.

In conclusion, 2-3-methoxy-4-(trifluoromethyl)phenyl-2-methylpropanal represents a convergence point for multiple industries, from drug discovery to material science. Its CAS 2228235-83-2 identifier serves as a gateway for researchers investigating structure-activity relationships in fluorinated aromatics. With advancements in catalytic fluorination techniques and rising demand for bioactive intermediates, this compound’s commercial and scientific footprint is poised for expansion, making it a noteworthy subject for ongoing technical and market analyses.